Cas no 113597-39-0 (2-Propenoic acid,2-cyano-3-[2-(tetrahydro-1,3-dimethyl-5-nitroso-2,6-dioxo-4(1H)-pyrimidinylidene)hydrazinyl]-,2-[(5-nitro-2-furanyl)methylene]hydrazide)

• Product Name: 2-Propenoic acid,2-cyano-3-[2-(tetrahydro-1,3-dimethyl-5-nitroso-2,6-dioxo-4(1H)-pyrimidinylidene)hydrazinyl]-,2-[(5-nitro-2-furanyl)methylene]hydrazide
• CAS No: 113597-39-0
• Molecular Formula: C₁₅H₁₃N₉O₇
• Molecular Weight: 431.31982
• CID: 152039
• PubChem ID: 9589486

2-Propenoic acid,2-cyano-3-[2-(tetrahydro-1,3-dimethyl-5-nitroso-2,6-dioxo-4(1H)-pyrimidinylidene)hydrazinyl]-,2-[(5-nitro-2-furanyl)methylene]hydrazide Properties

Names and Identifiers

• 2-Propenoic acid,2-cyano-3-[2-(tetrahydro-1,3-dimethyl-5-nitroso-2,6-dioxo-4(1H)-pyrimidinylidene)hydrazinyl]-,2-[(5-nitro-2-furanyl)methylene]hydrazide
• LogP
• (E)-2-cyano-3-[(2E)-2-(1,3-dimethyl-5-nitroso-2,6-dioxo-1,3-diazinan-4-ylidene)hydrazinyl]-N-[(E)-(5-nitrofuran-2-yl)methylideneamino]prop-2-enamide
• 2-Propenoic acid,2-cyano-3-[2-(tetrahydro-1,3-dimethyl-5-nitroso-2,6-dioxo-4(1H)-pyrimidinylidene)hydrazinyl]-,2-[(5-nitro-2-
• 2-Propenoic acid, 2-cyano-3-((tetrahydro-1,3-dimethyl-2,6-dioxo-5-nitroso-4(1H)-pyrimidinylidene)hydrazino)-, ((5-nitro-2-furanyl)methylene)hydrazide
• 113597-39-0

• InChIKey： QRCIFJCOSBEBCJ-UXCXLMGESA-N
• Inchi： InChI=1S/C15H13N9O7/c1-22-12(11(21-28)14(26)23(2)15(22)27)19-17-6-8(5-16)13(25)20-18-7-9-3-4-10(31-9)24(29)30/h3-4,6-7,11,17H,1-2H3,(H,20,25)/b8-6+,18-7+,19-12-
• SMILES： N#C/C(/C(N/N=C/C1=CC=C([N+]([O-])=O)O1)=O)=C\N/N=C1\N(C)C(=O)N(C)C(=O)C\1N=O

Computed Properties

• Exact Mass: 431.09399
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 5
• Monoisotopic Mass: 431.093794
• Heavy Atom Count: 31
• Complexity: 929
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 219

Experimental Properties

• PSA: 215.97
• Refractive Index: 1.719
• Density: 1.672